Cas no 1804737-12-9 (6-(Bromomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetic acid)

• Product Name: 6-(Bromomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetic acid
• CAS No: 1804737-12-9
• MF: C₉H₆BrF₃INO₃
• MW: 439.952524662018
• CID: 4837054
• Update Time: 2025-07-02

6-(Bromomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetic acid

• Inchi： 1S/C9H6BrF3INO3/c10-3-4-1-5(14)8(18-9(11,12)13)6(15-4)2-7(16)17/h1H,2-3H2,(H,16,17)
• InChI Key： LVABNBSHIUHIQY-UHFFFAOYSA-N
• SMILES： IC1C=C(CBr)N=C(CC(=O)O)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 305
• XLogP3: 2.8
• Topological Polar Surface Area: 59.4

Additional information on 6-(Bromomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetic acid

Comprehensive Overview of 6-(Bromomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1804737-12-9)

The compound 6-(Bromomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1804737-12-9) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the bromomethyl, iodo, and trifluoromethoxy functional groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key reasons for the growing attention on 6-(Bromomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetic acid is its role in the development of small-molecule inhibitors and fluorinated compounds. Fluorinated pyridines, in particular, are gaining traction in medicinal chemistry because of their enhanced metabolic stability and bioavailability. The presence of the trifluoromethoxy group in this compound aligns with current trends in designing next-generation therapeutics, especially for targets like kinases and GPCRs.

In addition to its pharmaceutical applications, CAS No. 1804737-12-9 is also explored in agrochemical formulations. The iodo and bromomethyl substituents offer reactivity that can be leveraged to create novel pesticides or herbicides with improved efficacy. This aligns with the global demand for sustainable crop protection solutions, a topic frequently searched by agricultural researchers and environmental scientists.

From a synthetic chemistry perspective, the compound’s multifunctional pyridine core allows for diverse modifications, making it a versatile building block. Laboratories focusing on heterocyclic chemistry often seek such intermediates to streamline the synthesis of complex molecules. The compound’s high purity and well-defined structure (as confirmed by NMR and HPLC) further enhance its utility in precision-driven research.

Another area of interest is the compound’s potential in PET (Positron Emission Tomography) tracer development. The iodine atom in its structure could be replaced with radioactive isotopes like ¹²³I or ¹²⁵I, enabling its use in diagnostic imaging. This application is particularly relevant given the rising focus on personalized medicine and non-invasive diagnostics, topics frequently queried in scientific databases and AI-driven search platforms.

Safety and handling of 6-(Bromomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetic acid are also critical considerations. While it is not classified as a hazardous material under standard regulations, proper storage conditions (e.g., refrigeration under inert atmosphere) are recommended to maintain its stability. Researchers often search for storage guidelines and compatibility data for such compounds, underscoring the need for detailed technical documentation.

In summary, CAS No. 1804737-12-9 represents a compelling case study in the intersection of medicinal chemistry, agrochemical innovation, and advanced material design. Its multifaceted applications and alignment with industry trends ensure its continued relevance in scientific discourse. For those exploring fluorinated heterocycles or halogenated pyridines, this compound offers a robust starting point for cutting-edge research.